Cas no 2319809-33-9 (2-(2-fluorophenoxy)-1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-ylpropan-1-one)

• Product Name: 2-(2-fluorophenoxy)-1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-ylpropan-1-one
• CAS No: 2319809-33-9
• MF: C₁₈H₂₁FN₄O₂
• MW: 344.383347272873
• CID: 5340210
• Update Time: 2025-07-21

2-(2-fluorophenoxy)-1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-fluorophenoxy)propan-1-one
• 2-(2-fluorophenoxy)-1-[3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]propan-1-one
• 2-(2-fluorophenoxy)-1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-ylpropan-1-one

• Inchi： 1S/C18H21FN4O2/c1-12(25-17-5-3-2-4-16(17)19)18(24)23-13-6-7-14(23)9-15(8-13)22-11-20-10-21-22/h2-5,10-15H,6-9H2,1H3
• InChI Key： AUWDFXLOZBRONM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC(C)C(N1C2CC(CC1CC2)N1C=NC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 480
• XLogP3: 2.8
• Topological Polar Surface Area: 60.2

Additional information on 2-(2-fluorophenoxy)-1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo3.2.1octan-8-ylpropan-1-one

Research Brief on 2-(2-fluorophenoxy)-1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-ylpropan-1-one (CAS: 2319809-33-9)

In recent years, the compound 2-(2-fluorophenoxy)-1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-ylpropan-1-one (CAS: 2319809-33-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bicyclic structure and fluorophenoxy moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel antifungal and central nervous system (CNS) targeting agents.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of this compound. Research indicates that its triazole component plays a critical role in inhibiting fungal cytochrome P450 enzymes, making it a candidate for antifungal drug development. Additionally, the azabicyclo[3.2.1]octane scaffold has been linked to enhanced blood-brain barrier permeability, suggesting potential applications in CNS disorders.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The fluorophenoxy group has been shown to enhance binding affinity to target enzymes, while the triazole ring contributes to metabolic stability. These findings underscore the compound's potential as a lead structure for further optimization.

In addition to its antifungal properties, preliminary data suggest that 2319809-33-9 may also exhibit activity against certain neurological targets. Researchers have observed modulation of neurotransmitter receptors, particularly those involved in GABAergic and glutamatergic signaling. This dual functionality positions the compound as a versatile candidate for multifactorial therapeutic approaches.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Current research efforts are focused on structural modifications to improve bioavailability and reduce toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(2-fluorophenoxy)-1-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-ylpropan-1-one represents a compelling area of research with potential applications in both antifungal and CNS therapeutics. Continued investigation into its mechanisms and optimization of its chemical structure will be critical for advancing this compound toward clinical development.